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Compound of Interest

Compound Name: Sodium monensin

Cat. No.: B8523446

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Sodium Monensin. It outlines the necessary
personal protective equipment (PPE), procedural guidance for handling and disposal, and
emergency protocols to ensure a safe laboratory environment.

Hazard Summary

Sodium monensin is a hazardous substance that requires careful handling.[1] It is classified
as acutely toxic if swallowed and can be fatal.[2][3][4] It is also known to cause serious eye
irritation.[2][5] Prolonged or repeated exposure may cause damage to organs, specifically the
heart and muscles.[2][6] Additionally, it may cause allergy or asthma symptoms or breathing
difficulties if inhaled.[5][6] The fine dust of the substance has the potential for a dust explosion.

[5]

Personal Protective Equipment (PPE)

When handling Sodium monensin, especially in its solid, powdered form, wearing appropriate
personal protective equipment is mandatory to minimize exposure risk.[1]

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2][7]
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e Hand Protection: Chemical-resistant, impervious gloves should be worn to prevent skin
contact.[7][8] If you intend to reuse gloves, they should be cleaned before removal and aired
out properly.[5]

o Body Protection: A lab coat or other appropriate protective clothing is necessary to prevent
skin exposure.[7][8]

» Respiratory Protection: To avoid inhaling dust, work in a well-ventilated area, preferably
under a fume hood.[1][9] In cases of inadequate ventilation or when workplace conditions
warrant it, a respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI
Z88.2 requirements or European Standard EN 149 must be followed.[7] A particulate filter
device (EN 143) or a full-face respirator may be necessary if exposure limits are exceeded or
irritation is experienced.[5][10]

Safe Handling and Operational Plan

Adherence to proper handling procedures is critical to ensure safety.

e General Handling:

o

Wash hands thoroughly after handling the substance.[5][7]

o Avoid the formation and accumulation of dust.[7][11]

o Use in a well-ventilated area.[7]

o Do not eat, drink, or smoke in areas where Sodium monensin is handled or stored.[5][11]
o Keep the container tightly closed when not in use.[7]

o Ground and bond containers and receiving equipment to take precautionary measures
against static discharge.[5]

e Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][7]

o Long-term storage at -20°C is recommended.[1] Storage at 2-8°C is also acceptable.[1]
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o Store away from incompatible materials and foodstuffs.[7][11]

o Facilities should be equipped with an eyewash station and a safety shower.[7]

Emergency and First Aid Procedures

Immediate action is required in case of any exposure to Sodium monensin.
* If Swallowed:
o Immediately call a poison control center or doctor for medical advice.[2][5][11]
o Rinse the mouth with water, but only if the person is conscious.[5][7]
o Do NOT induce vomiting.[5][7]
e If Inhaled:
o Move the person to fresh air immediately and keep them comfortable for breathing.[5][7]

o If breathing is difficult, irregular, or has stopped, provide artificial respiration and seek
immediate medical assistance.[5][7] Do not use mouth-to-mouth resuscitation.[7]

o If respiratory symptoms like allergy or asthma occur, call a poison center or doctor.[5][9]
e In Case of Eye Contact:

o Immediately flush the eyes with plenty of clean, fresh water for at least 10-15 minutes,
holding the eyelids apart.[5][7]

o Remove contact lenses if present and easy to do so.[5]
o Seek medical advice if eye irritation persists.[2][5]

 In Case of Skin Contact:
o Take off all contaminated clothing immediately.[5]

o Rinse the skin with plenty of water or shower.[5][7]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pim-resources.coleparmer.com/sds/20856.pdf
https://www.chemicalbook.com/msds/monensin-sodium-salt.pdf
https://pim-resources.coleparmer.com/sds/20856.pdf
https://www.benchchem.com/product/b8523446?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/pl/sds/sigma/m5273?userType=undefined
https://www.chemos.de/import/data/msds/GB_en/22373-78-0-A0026487-GB-en.pdf
https://www.chemicalbook.com/msds/monensin-sodium-salt.pdf
https://www.chemos.de/import/data/msds/GB_en/22373-78-0-A0026487-GB-en.pdf
https://pim-resources.coleparmer.com/sds/20856.pdf
https://www.chemos.de/import/data/msds/GB_en/22373-78-0-A0026487-GB-en.pdf
https://pim-resources.coleparmer.com/sds/20856.pdf
https://www.chemos.de/import/data/msds/GB_en/22373-78-0-A0026487-GB-en.pdf
https://pim-resources.coleparmer.com/sds/20856.pdf
https://www.chemos.de/import/data/msds/GB_en/22373-78-0-A0026487-GB-en.pdf
https://pim-resources.coleparmer.com/sds/20856.pdf
https://pim-resources.coleparmer.com/sds/20856.pdf
https://www.chemos.de/import/data/msds/GB_en/22373-78-0-A0026487-GB-en.pdf
https://assets.elanco.com/7eafa302-37b3-00f8-2e74-bb902d1a0ba2/03f0c351-522c-4941-a337-5224ab5f638e/R100%20sds.pdf
https://www.chemos.de/import/data/msds/GB_en/22373-78-0-A0026487-GB-en.pdf
https://pim-resources.coleparmer.com/sds/20856.pdf
https://www.chemos.de/import/data/msds/GB_en/22373-78-0-A0026487-GB-en.pdf
https://www.sigmaaldrich.com/SG/pl/sds/sigma/m5273?userType=undefined
https://www.chemos.de/import/data/msds/GB_en/22373-78-0-A0026487-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/22373-78-0-A0026487-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/22373-78-0-A0026487-GB-en.pdf
https://pim-resources.coleparmer.com/sds/20856.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8523446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Wash contaminated clothing before reuse.[7]

Spill Response and Disposal Plan

In the event of a spill, follow these procedures to contain and clean up the material safely.
e Spill Response:
o Evacuate all non-essential personnel from the area and move upwind.[11][12]
o Ensure adequate ventilation.[7]
o Wear all required personal protective equipment, including respiratory protection.[5][7]
o Avoid generating dust.[7] Do not dry sweep.[9]

o For minor spills, use dry clean-up procedures.[12] You can vacuum or sweep up the
material and place it into a suitable, labeled disposal container.[7][12] A vacuum cleaner
must be fitted with a HEPA filter.[9][12]

o For larger spills, contain the spill with sand, earth, or vermiculite.[12]
o After the material has been collected, clean the spill area.
e Disposal:

o Sodium monensin waste is considered hazardous and must be disposed of accordingly.

[1]
o Do not dispose of it down the drain or in regular trash.[1][11]

o Dispose of the contents and container at an approved waste disposal plant or through a
licensed chemical destruction facility in accordance with all local, regional, and national
regulations.[2][9][11]

o Contaminated packaging should be handled in the same manner as the substance itself.

[5]
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Quantitative Safety Data Summary

Data Point Value / Instruction Source(s)
Oral LD50 (Rat) 29 mg/kg [12]
Oral LD50 (Mouse) 44 mg/kg [12]
Oral LD50 (Horse) 2 mg/kg [12]

_ _ Flush with water for at least
Eye Contact First Aid _ [51[7]
10-15 minutes.

Flush with water for at least 15

Skin Contact First Aid ) [7]
minutes.

Long-term Storage -20°C [1]

Short-term Storage 2°Cto 8°C [1]

Workflow Visualization

The following diagram illustrates the standard operating procedure for responding to a Sodium
monensin spill in a laboratory setting.
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Evacuate Area & Alert Others

l

Assess Spill & Ensure Ventilation

l

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

l

Contain Spill
(Use sand, earth, or vermiculite)

'

Clean Up Spill
If minor If major
Minor Spill: Major Spill:
Vacuum (HEPA) or sweep carefully Collect absorbed material

'

Decontaminate Spill Area

'

Package Waste in Labeled Container

Dispose as Hazardous Waste
(Follow institutional procedures)

Click to download full resolution via product page

Caption: Workflow for Sodium Monensin Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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